Cas no 1416439-58-1 (8-Aminoquinoline-3-carboxylic acid)

• Product Name: 8-Aminoquinoline-3-carboxylic acid
• CAS No: 1416439-58-1
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD22690569
• CID: 1016045
• PubChem ID: 71742991
• Update Time: 2025-05-19

8-Aminoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-aminoquinoline-3-carboxylic acid
• AK200350
• 3-Quinolinecarboxylic acid, 8-amino-
• FCH2309385
• Z1618000008
• 1416439-58-1
• DS-10229
• MFCD22690569
• A928744
• AKOS023411684
• EN300-263437
• CS-0155673
• 8-AMINOQUINOLINE-3-CARBOXYLICACID
• DB-141195
• AMY26450
• DTXSID401291185
• SB68425
• 8-Aminoquinoline-3-carboxylic acid

• MDL： MFCD22690569
• Inchi： 1S/C10H8N2O2/c11-8-3-1-2-6-4-7(10(13)14)5-12-9(6)8/h1-5H,11H2,(H,13,14)
• InChI Key： GTIULENMBMXJGX-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(=CC=CC2=C1)N)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 8-Aminoquinoline-3-carboxylic acid

8-Aminoquinoline-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1416439-58-1, known as 8-Aminoquinoline-3-carboxylic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

8-Aminoquinoline-3-carboxylic Acid is an aromatic heterocyclic compound that combines the quinoline framework with an amino group at position 8 and a carboxylic acid group at position 3. The quinoline moiety is a bicyclic structure consisting of a benzene ring fused to a pyridine ring, which contributes to the molecule's stability and reactivity. The amino group (-NH2) at position 8 introduces nucleophilic character, while the carboxylic acid group (-COOH) at position 3 imparts acidic properties. This combination makes 8-Aminoquinoline-3-carboxylic Acid a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of 8-Aminoquinoline-3-carboxylic Acid as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and anticancer drugs. The amino group can be readily modified to introduce functional groups that enhance bioavailability or target specific receptors. Similarly, the carboxylic acid group can participate in peptide coupling or esterification reactions, enabling the creation of complex molecular architectures.

The synthesis of 8-Aminoquinoline-3-carboxylic Acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of o-amino phenol with glyoxal or other carbonyl compounds to form the quinoline skeleton. Subsequent oxidation or functionalization steps are then employed to introduce the amino and carboxylic acid groups at specific positions. These methods have been optimized over time to improve yield and purity, making large-scale production feasible.

In terms of biological activity, 8-Aminoquinoline-3-carboxylic Acid has shown promise in inhibiting enzymes associated with chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. Its ability to modulate cytokine production and reduce oxidative stress has been validated in preclinical models, suggesting potential therapeutic applications. Furthermore, ongoing research is investigating its role as a scaffold for developing small-molecule inhibitors targeting oncogenic pathways.

From a materials science perspective, 8-Aminoquinoline-3-carboxylic Acid exhibits interesting photophysical properties that make it suitable for applications in optoelectronics and sensors. Its extended conjugation system allows for efficient charge transport and light absorption, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in self-assembling monolayers using this compound have demonstrated its potential for creating high-performance electronic materials.

Despite its promising attributes, further research is needed to fully harness the potential of 8-Aminoquinoline-3-carboxylic Acid across diverse fields. Collaborative efforts between chemists, biologists, and engineers are essential to address challenges related to scalability, toxicity profiling, and device integration.